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Compound Name: TK-216

Cat. No.: B1574700

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TK-216 is a small molecule inhibitor of the E26 transformation-specific (ETS) family of

transcription factors, currently under investigation for its anti-tumor activity. It is a derivative of

YK-4-279 and functions by disrupting the interaction between the EWS-FLI1 fusion protein and

RNA helicase A, a critical interaction for the oncogenic activity of EWS-FLI1 in Ewing Sarcoma.

[1] This document provides detailed application notes and protocols for the dosage and

administration of TK-216 in mouse models of cancer, based on available preclinical data.

Mechanism of Action
TK-216 is designed to directly bind to the EWS-FLI1 fusion protein, thereby inhibiting its

interaction with RNA helicase A. This disruption leads to a downstream cascade of events,

including the modulation of EWS-FLI1 target genes, ultimately resulting in cell cycle arrest and

apoptosis in cancer cells dependent on this oncogenic driver. Recent studies have also

suggested that TK-216 may act as a microtubule destabilizing agent, which could explain its

synergy with other microtubule-targeting agents like vincristine.
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Below is a diagram illustrating the proposed mechanism of action of TK-216.
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Caption: Mechanism of Action of TK-216.

Dosage and Administration in Mouse Models
The following tables summarize the reported dosages and administration routes of TK-216 and

its parent compound, YK-4-279, in various mouse xenograft models.

TK-216 Dosage and Administration Data
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Cancer
Model

Mouse
Strain

Administrat
ion Route

Dosage
Dosing
Schedule

Efficacy/To
xicity

Diffuse Large

B-Cell

Lymphoma

(DLBCL)

NOD-SCID Oral (p.o.) 100 mg/kg
Twice daily

for 13 days

Tumor growth

inhibition

Ewing

Sarcoma

NOD/SCID/IL

2rg-null
Not Specified 25 mg/kg Daily (QD)

Efficacy

observed, but

with >10%

weight loss

and 50%

treatment-

related

mortality[2]

Ewing

Sarcoma

NOD/SCID/IL

2rg-null
Not Specified 50 mg/kg Daily (QD)

Efficacy

observed, but

with >10%

weight loss

and 50%

treatment-

related

mortality[2]

YK-4-279 (Parent Compound) Dosage and
Administration Data
| Cancer Model | Mouse Strain | Administration Route | Dosage | Dosing Schedule |

Efficacy/Toxicity | | :--- | :--- | :--- | :--- | :--- | | Diffuse Large B-Cell Lymphoma (DLBCL) | NOD-

SCID | Oral (p.o.) | 100 mg/kg | Twice a day | Reduction in tumor growth | | Ewing Sarcoma |

Not Specified | Intraperitoneal (i.p.) | 1.5 mg/dose | Not Specified | Inhibition of xenograft tumor

growth | | Prostate Cancer | Nude | Intraperitoneal (i.p.) | 1.5 mg/dose | Not Specified |

Prevention of tumor growth and metastasis | | Ewing Sarcoma | Not Specified | Intraperitoneal

(i.p.) | 75 mg/kg | Not Specified | No observed toxicity |
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Experimental Protocols
Formulation of TK-216 for In Vivo Administration
Based on protocols for the parent compound YK-4-279, the following formulation can be

adapted for TK-216 for oral and intraperitoneal administration in mice.

Materials:

TK-216 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile 0.9% saline or sterile water

Sterile corn oil (for alternative oral formulation)

Protocol for Oral/Intraperitoneal Formulation (DMSO/PEG300/Tween-80/Saline):

Prepare a stock solution of TK-216 in DMSO (e.g., 50 mg/mL). Ensure the powder is

completely dissolved.

For a final dosing solution, mix the components in the following ratio:

10% DMSO (from TK-216 stock solution)

40% PEG300

5% Tween-80

45% Sterile Saline

To prepare 1 mL of the final solution:
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Add 200 µL of the TK-216 DMSO stock solution to 400 µL of PEG300. Mix thoroughly until

clear.

Add 50 µL of Tween-80 to the mixture and mix until clear.

Add 350 µL of sterile saline to bring the final volume to 1 mL.

Vortex the final solution thoroughly before each use. This formulation should be prepared

fresh daily.

Protocol for Oral Formulation (Corn Oil):

Prepare a stock solution of TK-216 in DMSO.

Dilute the TK-216 DMSO stock solution in corn oil to the desired final concentration. For

example, to achieve a 10% DMSO concentration, mix 1 part of the DMSO stock with 9 parts

of corn oil.

Vortex the solution vigorously to ensure a uniform suspension.

Xenograft Mouse Model Protocols
The following are generalized protocols for establishing and treating Ewing Sarcoma and

DLBCL xenografts in mice.

Ewing Sarcoma Xenograft Model
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1. Culture A673 Ewing
Sarcoma Cells

2. Harvest and Count Cells

3. Resuspend Cells in
PBS/Matrigel (1:1)

4. Subcutaneously Inject
1-5 x 10^6 Cells into

Flank of NOD/SCID Mice

5. Monitor Tumor Growth
(Calipers) and Mouse

Weight

6. Randomize Mice into
Treatment Groups when

Tumors Reach ~100-150 mm³

7. Administer TK-216 or
Vehicle Control

8. Monitor Tumor Volume
and Toxicity until

Predefined Endpoint

Ewing Sarcoma Xenograft Workflow

Click to download full resolution via product page

Caption: Ewing Sarcoma Xenograft Workflow.
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Cell Line: A673 Ewing Sarcoma cell line.

Mouse Strain: 6-8 week old female NOD/SCID or similar immunodeficient mice.

Cell Preparation and Injection:

Culture A673 cells in appropriate media.

Harvest cells and resuspend in a 1:1 mixture of sterile PBS and Matrigel.

Subcutaneously inject 1-5 x 10^6 cells in a volume of 100-200 µL into the flank of each

mouse.

Tumor Monitoring and Treatment Initiation:

Monitor tumor growth by measuring with calipers 2-3 times per week. Tumor volume can

be calculated using the formula: (Length x Width²) / 2.

Monitor mouse body weight and general health.

When tumors reach an average volume of 100-150 mm³, randomize mice into treatment

and control groups.

Administer TK-216 or vehicle control according to the desired dosage and schedule.

Endpoint:

Continue treatment and monitoring until tumors in the control group reach a predetermined

size (e.g., 1500-2000 mm³) or until signs of toxicity require euthanasia.

Diffuse Large B-Cell Lymphoma (DLBCL) Xenograft Model
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1. Culture TMD8 DLBCL
Cells

2. Harvest and Count Cells

3. Resuspend Cells in
Sterile PBS

4. Subcutaneously Inject
10-15 x 10^6 Cells into

Flank of NOD/SCID Mice

5. Monitor Tumor Growth
(Calipers) and Mouse

Weight

6. Randomize Mice into
Treatment Groups when
Tumors Reach ~60 mm³

7. Administer TK-216 or
Vehicle Control

8. Monitor Tumor Volume
and Toxicity until

Predefined Endpoint

DLBCL Xenograft Workflow

Click to download full resolution via product page

Caption: DLBCL Xenograft Workflow.
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Cell Line: TMD8 DLBCL cell line.

Mouse Strain: 6-8 week old female NOD/SCID or similar immunodeficient mice.

Cell Preparation and Injection:

Culture TMD8 cells in appropriate media.

Harvest cells and resuspend in sterile PBS.

Subcutaneously inject 10-15 x 10^6 cells in a volume of 100-200 µL into the flank of each

mouse.

Tumor Monitoring and Treatment Initiation:

Monitor tumor growth by measuring with calipers 2-3 times per week.

When tumors reach an average volume of approximately 60 mm³, randomize mice into

treatment and control groups.

Administer TK-216 or vehicle control as per the experimental design.

Endpoint:

Continue treatment and monitoring until a predefined endpoint is reached, such as

significant tumor burden in the control group or signs of toxicity.

Toxicity and Tolerability
Preclinical studies have indicated that TK-216 can be associated with toxicity at higher doses.

In a Ewing sarcoma xenograft model, daily doses of 25 mg/kg and 50 mg/kg resulted in

significant weight loss and treatment-related mortality.[2] However, in a DLBCL model, a dose

of 100 mg/kg twice daily was effective in inhibiting tumor growth, suggesting a potential

therapeutic window. The parent compound, YK-4-279, was reported to be non-toxic at a dose

of 75 mg/kg. It is crucial for researchers to conduct initial dose-finding and tolerability studies in

their specific mouse model and strain to determine the maximum tolerated dose (MTD) and

optimal therapeutic dose. Careful monitoring of animal weight, behavior, and overall health is

essential throughout the study.
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Conclusion
TK-216 is a promising ETS inhibitor with demonstrated anti-tumor activity in preclinical mouse

models of Ewing Sarcoma and DLBCL. The information and protocols provided in this

document are intended to serve as a comprehensive guide for researchers utilizing TK-216 in

their in vivo studies. Adherence to these detailed methodologies will facilitate the generation of

reproducible and reliable data to further elucidate the therapeutic potential of this novel agent.

As with any experimental compound, careful dose optimization and toxicity assessment are

paramount for successful and ethical animal research.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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